Cas no 88766-09-0 (Naphthalene, 1-[[(phenylmethyl)thio]methyl]-)

Naphthalene, 1-[[(phenylmethyl)thio]methyl]- structure
88766-09-0 structure
Product Name:Naphthalene, 1-[[(phenylmethyl)thio]methyl]-
CAS No:88766-09-0
MF:C18H16S
MW:264.384643554688
CID:621929
PubChem ID:5314215
Update Time:2025-04-19

Naphthalene, 1-[[(phenylmethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-[[(phenylmethyl)thio]methyl]-
    • 1-(benzylsulfanylmethyl)naphthalene
    • ghl.PD_Mitscher_leg0.238
    • DTXSID20415637
    • 88766-09-0
    • Inchi: 1S/C18H16S/c1-2-7-15(8-3-1)13-19-14-17-11-6-10-16-9-4-5-12-18(16)17/h1-12H,13-14H2
    • InChI Key: TUNMJEYFRLUWTB-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 264.09727168g/mol
  • Monoisotopic Mass: 264.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų
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